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Compound of Interest

Compound Name: DL-SERINE (1-13C)
Cat. No.: B1579738
Get Quote
. J

Executive Summary & Material Characterization

Crucial Safety Distinction: DL-Serine (1-13C) is a stable isotope compound.[1] It is NOT
radioactive.

Unlike Carbon-14 (

C), Carbon-13 (

C) is a naturally occurring stable isotope.[1][2] Therefore, this material must not be disposed of
in radioactive waste streams (e.g., with

H or
C waste). Doing so will result in unnecessary regulatory red tape and increased disposal costs.

This guide outlines the disposal procedures based on the chemical properties of DL-Serine and
the regulatory framework of the US EPA (RCRA) and standard laboratory EHS practices.

Physicochemical Properties Relevant to Disposal[3][4]
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Property

Data

Relevance to Disposal

CAS Number

302-84-1 (Unlabeled) / Specific
labeled CAS varies

Identifier for waste manifesting.

Radioactivity

None (Stable Isotope)

Do not use radioactive waste

containers.[1]

RCRA Status

Non-Hazardous (Not P or U
listed)

Not automatically hazardous

waste, but local rules apply.[1]

Solubility

Highly Soluble in Water (~50
g/L)

Potential for drain disposal (if
permitted).[1]

pH (Agqueous)

~5.6 (at 100 g/L)

Near neutral; rarely requires

neutralization.[1]

Reactivity

Stable; Incompatible with

Strong Oxidizers

Segregate from nitric acid,

perchlorates, etc.[1]

Regulatory Framework & Generator Knowledge

Under the Resource Conservation and Recovery Act (RCRA), the waste generator (you/your

lab) is responsible for determining if a waste is hazardous.

DL-Serine (1-13C) Assessment:

o Listed Waste: It is not on the EPA P-list (acutely toxic) or U-list (toxic).

e Characteristic Waste:

o Ignitability: No (Solid).

[¢]

o

o

Reactivity: No (Stable).

Toxicity:[3] Low toxicity.

Corrosivity:[3] No (pH is near neutral).
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The "Generator Knowledge" Directive: While DL-Serine itself is non-hazardous, how you used
it dictates the disposal method. If it was dissolved in organic solvents (e.g., HPLC mobile

phases) or mixed with biological agents, the mixture assumes the hazard characteristics of
those additives.

Disposal Decision Logic

Use the following logic flow to determine the correct waste stream. This prevents the common
error of over-classifying non-hazardous waste or under-classifying mixed hazards.

Start: DL-SERINE (1-13C) Waste

Is it mixed with 14C or 3H?

No Yes

RADIOACTIVE WASTE

. NI
Is the waste Solid or Liquid? (Segregate by Isotope)

Solid Liquid

Is it Pure/Unused Stock? What is the solvent/matrix?

Used/Contaminated Pure (Check Local Rules)

Is it mixed with Biohazards? SOL;B:XQ?L‘;;SASH Contains Organic Solvents?

No (Chemical Contam.) Yes (>10% Organic) No (Aqueous Only)

BIOHAZARD WASTE CHEMICAL WASTE SANITARY SEWER
(Autoclave/Incinerate) (Halogenated/Non-Halogenated) (Requires EHS Approval)
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Figure 1: Decision matrix for classifying DL-Serine (1-13C) waste streams based on
experimental usage and contamination status.[1]

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Excess Stock)

Context: You have expired material or a spilled powder that is not contaminated with other
chemicals.

o Container: Use a clear plastic wide-mouth jar or the original container.

o Labeling: Deface the original label if disposing in general trash. If using a chemical waste
stream (recommended for tracking), label as "Non-Hazardous Chemical Waste: DL-Serine
(1-13C)."[1]

e Disposal Action:

o Preferred: Submit to your facility's Chemical Waste Management team. This ensures a
paper trail and prevents janitorial staff from being alarmed by "chemical-looking" bottles in
the trash.

o Alternative (Low Quantity): If local regulations permit (e.g., <100g), double-bag in heavy-
duty trash bags and place in regular solid waste.[1] Never place in "Sharps" or "Biohazard"
red bags unless contaminated.

Scenario B: Aqueous Solutions (Buffers/Media)

Context: DL-Serine dissolved in water, PBS, or cell culture media without viral/bacterial

contamination.[1]
o Assessment: Check the pH. DL-Serine solutions are usually pH 5-6.[1]
» Drain Disposal Criteria:

o Many municipalities allow amino acids down the drain if the daily load is low (to prevent
high Biological Oxygen Demand - BOD).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1579738/docs?utm_src=pdf-body-img#safe-disposal-protocol-dl-serine-1-13c-1
https://www.benchchem.com/product/b1579738/docs?utm_src=pdf-body#safe-disposal-protocol-dl-serine-1-13c-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1579738/docs?utm_src=pdf-body#safe-disposal-protocol-dl-serine-1-13c-1
https://www.benchchem.com/product/b1579738/docs?utm_src=pdf-body#safe-disposal-protocol-dl-serine-1-13c-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Rule of Thumb: If volume is <5 Liters and concentration is <1 M, drain disposal with
copious water flushing is often acceptable.

e Action:
o Flush with 20x volume of tap water.

o Prohibited: Do not pour down the drain if the solution contains heavy metals (e.g., copper
catalysts from click chemistry) or sodium azide.

Scenario C: Mixed Chemical Waste (HPLC Effluent)

Context: DL-Serine mixed with Acetonitrile, Methanol, or Formic Acid.[1]
e Segregation: Do not mix with oxidizers.
o Container: HDPE or Glass solvent waste container (Safety Can).
e Labeling:
o Must list all constituents and percentages.
o Example: "Acetonitrile (50%), Water (49%), DL-Serine (1-13C) (<1%)."[1]
o Mark hazard checkboxes: "Flammable" (due to solvent), "Toxic" (if solvent is Methanol).

o Action: Cap tightly. Store in Satellite Accumulation Area (SAA) until pickup.

Emergency Procedures (Spills)

Although DL-Serine is low toxicity, stable isotope powders can be fine and dusty.

1. Assess Risk 2. Don PPE 3. Containment 4. Cleanup 5. Disposal
(Quantity/Location) (Gloves, Goggles, N95) (Cover with wet paper towel) (Scoop/Wipe) (Bag as Solid Waste)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing minor solid spills of DL-Serine.
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Spill Cleanup Protocol:

Dampen: Dry powder spills should be covered with a damp paper towel to prevent dust
generation (inhalation hazard).

Sweep: Carefully scoop up the wet material.

Wash: Wipe the surface with water and a mild detergent.

Disposal: Place cleanup materials in a clear plastic bag and label as non-hazardous waste.

Common Pitfalls & "Expert Tips"
e The "Isotope" Panic: Lab safety inspectors or janitorial staff often see "13C" and assume

radiation.

o Solution: Clearly mark containers "STABLE ISOTOPE - NON-RADIOACTIVE" using a
green sticker to visually differentiate from the yellow/magenta radioactive trefoil.

« Scintillation Vials: Do not use liquid scintillation vials for storage unless you are actually
performing a radioactive assay. Using these vials for stable isotopes confuses waste
handlers and may force the waste into the expensive radioactive stream.

» Oxidizer Incompatibility: Amino acids can react vigorously with strong oxidizers (e.g.,
Potassium Permanganate). Ensure waste streams are segregated.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

¢ 2. bg.copernicus.org [bg.copernicus.org]
e 3. epa.gov [epa.goV]

e 4. carlroth.com [carlroth.com]

e 5. vumc.org [vumc.org]

¢ To cite this document: BenchChem. [Safe Disposal Protocol: DL-SERINE (1-13C)[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579738/docs#safe-disposal-protocol-dl-serine-1-
13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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